molecular formula C11H14O2S B8462166 Methyl 3-(3-methylphenylthio)propanoate

Methyl 3-(3-methylphenylthio)propanoate

Cat. No. B8462166
M. Wt: 210.29 g/mol
InChI Key: ISOVVZDQMCMRHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(3-methylphenylthio)propanoate is a useful research compound. Its molecular formula is C11H14O2S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-(3-methylphenylthio)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-(3-methylphenylthio)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H14O2S

Molecular Weight

210.29 g/mol

IUPAC Name

methyl 3-(3-methylphenyl)sulfanylpropanoate

InChI

InChI=1S/C11H14O2S/c1-9-4-3-5-10(8-9)14-7-6-11(12)13-2/h3-5,8H,6-7H2,1-2H3

InChI Key

ISOVVZDQMCMRHQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)SCCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction was repeated by cooling a solution of 15.7 grams (0.126 mole) of 3-methylbenzenethiol and 23.3 grams (0.139 mole) of methyl 3-bromopropanoate in about 140 mL of DMF in an ice water bath prior to the addition of 14.1 grams (0.139 mole) of triethylamine. Upon completion of addition, the reaction mixture was allowed to warm to ambient temperature where it stirred for an 18 hour period. The reaction mixture was then poured into 200 mL of water, and the mixture was extracted with three 200 mL portions of ethyl acetate. The combined extracts were washed with water, and then with three 50 mL portions of an aqueous solution saturated with sodium chloride. The organic layer was dried with sodium sulfate, and the mixture was filtered. The filtrate was concentrated under reduced pressure to a residue, yielding 23.5 grams of the subject compound. The NMR spectrum was consistent with the proposed structure.
Quantity
15.7 g
Type
reactant
Reaction Step One
Quantity
23.3 g
Type
reactant
Reaction Step One
Name
Quantity
140 mL
Type
solvent
Reaction Step One
Quantity
14.1 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three

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